Cas no 26360-40-7 (Pregn-5-en-20-one,3-(acetyloxy)-19-hydroxy-, (3b)- (9CI))

• Product Name: Pregn-5-en-20-one,3-(acetyloxy)-19-hydroxy-, (3b)- (9CI)
• CAS No: 26360-40-7
• MF: C₂₃H₃₄O₄
• MW: 374.513667583466
• CID: 276516
• PubChem ID: 193073
• Update Time: 2025-04-19

Pregn-5-en-20-one,3-(acetyloxy)-19-hydroxy-, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3-(acetyloxy)-19-hydroxy-, (3b)- (9CI)
• 19-Hydroxypregnenolone 3-acetate
• [(3S,8S,9S,10S,13S,14S,17S)-17-acetyl-10-(hydroxymethyl)-13-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• 19-Hydroxy-20-oxopregn-5-en-3-yl acetate
• DTXSID50949218
• 3-(Acetyloxy)-19-hydroxypregn-5-en-20-one
• 26360-40-7
• 3beta-Acetoxy-19-hydroxy-Delta^5^-pregnen-20-one

• Inchi： 1S/C23H34O4/c1-14(25)19-6-7-20-18-5-4-16-12-17(27-15(2)26)8-11-23(16,13-24)21(18)9-10-22(19,20)3/h4,17-21,24H,5-13H2,1-3H3/t17-,18-,19+,20-,21-,22+,23+/m0/s1
• InChI Key： CMXIOZFFEJJBQE-XCXHLKQJSA-N
• SMILES： OC[C@]12CC[C@@H](CC1=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(C)=O)CC[C@H]21)OC(C)=O

Computed Properties

• Exact Mass: 374.24582
• Monoisotopic Mass: 374.24571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.15
• Boiling Point: 497.1°Cat760mmHg
• Flash Point: 165.3°C
• Refractive Index: 1.548
• PSA: 63.6